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Compound of Interest

Compound Name: 5-Iodo-2-(Pyrrolidin-1-Yl)Pyridine

Cat. No.: B1323442 Get Quote

Essential Safety and Handling Guide for 5-Iodo-2-
(Pyrrolidin-1-Yl)Pyridine
This guide provides critical safety and logistical information for the handling and disposal of 5-
Iodo-2-(Pyrrolidin-1-Yl)Pyridine, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Chemical Identifier and Properties

Property Value

CAS Number 494771-62-9

Molecular Formula C₉H₁₁IN₂[1]

Molecular Weight 274.10 g/mol

Form Solid[1]

Melting Point 104-109 °C

Signal Word Warning

Hazard Identification and Personal Protective Equipment (PPE)
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The primary hazards associated with 5-Iodo-2-(Pyrrolidin-1-Yl)Pyridine are summarized

below. A comprehensive PPE strategy is mandatory to mitigate these risks.

Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Personal Protective Equipment (PPE) Requirements

PPE Item Specification Purpose

Hand Protection
Nitrile or butyl rubber gloves.[2]

[3]

To prevent skin contact and

absorption.[2]

Eye Protection

Chemical splash goggles or

safety glasses with side-

shields.[2][3]

To protect eyes from splashes.

[2]

Body Protection
A flame-resistant lab coat worn

over full-length clothing.[4]

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

[2][3][5]

To avoid inhalation of dust and

vapors.[2]

Operational Plan: Step-by-Step Handling
Procedures
All handling of 5-Iodo-2-(Pyrrolidin-1-Yl)Pyridine must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[3][5]
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1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly donned.

Use a dedicated and clearly labeled set of spatulas and weighing boats.

Handle the solid compound gently to avoid creating dust.

2. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

Keep the container covered as much as possible during dissolution.

3. During the Experiment:

Clearly label all containers with the chemical name and known hazards.

Maintain a clean and organized work area.

Avoid working alone. Ensure another person is aware of the work being conducted.

4. Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical using a suitable solvent (e.g., ethanol) followed by soap and water.

Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then

eye protection).

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
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Exposure Route First Aid Measures

Skin Contact
Wash the affected area immediately with plenty

of soap and water.[6]

Eye Contact
Rinse eyes cautiously with water for at least 15

minutes.[5][6] Seek medical attention.[3][6]

Inhalation

Move to fresh air immediately.[6] If not

breathing, give artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[7][8] Rinse mouth.[7]

[8] Call a physician or poison control center

immediately.[7]

Spills

For small spills, absorb the material with an

inert, non-combustible absorbent (e.g.,

vermiculite, sand).[2][5] For large spills, contact

your institution's Environmental Health and

Safety (EHS) department immediately.[2]

Disposal Plan
All waste containing 5-Iodo-2-(Pyrrolidin-1-Yl)Pyridine must be treated as hazardous waste.

[2][9]

1. Waste Segregation:

Do not mix waste with other incompatible waste streams, such as strong oxidizing agents

and acids.[2][5]

Collect all solid waste, including contaminated weighing boats and paper towels, in a clearly

labeled, sealed hazardous waste container.[9]

Collect all liquid waste containing the compound in a dedicated, sealed, and clearly labeled

hazardous waste container.[9]

2. Container Labeling:
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The hazardous waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazard symbols (e.g., "Harmful," "Irritant").

3. Storage:

Store the waste container in a designated, well-ventilated, and secure satellite accumulation

area.

Keep the container away from sources of ignition.[5]

4. Final Disposal:

When the container is full or no longer in use, arrange for its disposal through your

institution's EHS department in accordance with local, state, and federal regulations.
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Caption: Workflow for the safe handling of 5-Iodo-2-(Pyrrolidin-1-Yl)Pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1323442#personal-protective-equipment-for-
handling-5-iodo-2-pyrrolidin-1-yl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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